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Abstract
3-Phenyllactic acid (PLA), a naturally occurring organic acid produced predominantly by lactic

acid bacteria (LAB), has emerged as a promising antimicrobial agent with a broad spectrum of

activity against a wide range of pathogenic bacteria and fungi. Its multifaceted mechanism of

action, targeting critical cellular structures and processes, coupled with its natural origin,

positions it as a compelling candidate for development as a novel therapeutic and preservative.

This technical guide provides an in-depth exploration of the discovery, antimicrobial properties,

and mechanisms of action of 3-phenyllactic acid. It includes a comprehensive summary of

quantitative data, detailed experimental protocols for key assays, and visualizations of its

biosynthetic pathway, experimental workflows, and putative signaling pathway interference.

Discovery and Overview
The antimicrobial properties of 3-phenyllactic acid were first reported in 1998 by Dieuleveux

and colleagues, who identified it as an anti-Listeria compound produced by the yeast

Geotrichum candidum.[1] Since this initial discovery, numerous studies have confirmed its

production by various microorganisms, particularly lactic acid bacteria (LAB) such as

Lactobacillus, Pediococcus, and Enterococcus species.[1][2] PLA exists as two stereoisomers,

D-PLA and L-PLA, with the D-isomer often exhibiting greater antimicrobial activity.[1] Its

presence in fermented foods and honey underscores its natural origin and potential for safe

application.[2][3]
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Antimicrobial Spectrum and Efficacy
3-Phenyllactic acid demonstrates a broad spectrum of antimicrobial activity, inhibiting the

growth of both Gram-positive and Gram-negative bacteria, as well as various fungi. Its efficacy

has been documented against a range of clinically relevant pathogens and food spoilage

organisms.

Antibacterial Activity
PLA has been shown to be effective against a variety of pathogenic bacteria, including:

Listeria monocytogenes[2]

Staphylococcus aureus[2]

Escherichia coli[2]

Salmonella enterica[2]

Klebsiella pneumoniae[4]

Pseudomonas aeruginosa[2]

Enterobacter cloacae[5]

Aggregatibacter actinomycetemcomitans[2]

The antimicrobial activity of PLA is often pH-dependent, with increased efficacy observed at

lower pH values.[6] This is attributed to the higher concentration of the undissociated form of

the acid, which can more readily penetrate the bacterial cell membrane.[6]

Antifungal Activity
In addition to its antibacterial properties, PLA exhibits significant antifungal activity against a

variety of molds and yeasts, including species of Aspergillus, Penicillium, Fusarium, Candida,

and Rhodotorula.[2][3] This broad-spectrum antifungal action makes it a candidate for

controlling fungal contamination in food and feed.
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Anti-biofilm Activity
Bacterial biofilms pose a significant challenge in clinical and industrial settings due to their

inherent resistance to conventional antimicrobial agents. 3-Phenyllactic acid has demonstrated

the ability to both inhibit the formation of biofilms and eradicate established biofilms of several

pathogenic bacteria, including Pseudomonas aeruginosa, Enterobacter cloacae, and

Aggregatibacter actinomycetemcomitans.[1][2][5]

Quantitative Data on Antimicrobial Activity
The following tables summarize the minimum inhibitory concentration (MIC) and anti-biofilm

activity of 3-phenyllactic acid against various microorganisms as reported in the literature.

Table 1: Minimum Inhibitory Concentration (MIC) of 3-Phenyllactic Acid Against Various

Bacteria

Microorganism Strain MIC (mg/mL) MIC (mM) Reference

Aggregatibacter

actinomycetemc

omitans

ATCC 29523 3.3 20 [2]

Klebsiella

pneumoniae
- 2.5 15.05 [4]

Listeria innocua ATCC 33090 - 1.6 (pH 4.5) [6]

Listeria innocua ATCC 33090 - 45 (pH 7.0) [6]

Salmonella

enterica ser.

Derby

S1 2.0 12.04 [7]

Escherichia coli O26 2.75 16.55 [7]

Table 2: Anti-biofilm Activity of 3-Phenyllactic Acid
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Microorganism Activity Concentration
%
Reduction/Era
dication

Reference

Enterobacter

cloacae

Biofilm cell

reduction
1% (10 mg/mL)

2.83 log CFU/mL

reduction
[5]

Salmonella

enterica ser.

Derby

Biofilm

eradication
3 mg/mL ~50% [7]

Escherichia coli

O26

Biofilm

eradication
3 mg/mL ~50% [7]

Aggregatibacter

actinomycetemc

omitans

Biofilm formation

inhibition
15 mM

Significant

downregulation

of pgA

[1]

Mechanisms of Antimicrobial Action
The antimicrobial activity of 3-phenyllactic acid is attributed to a multi-targeted mechanism of

action that disrupts essential cellular functions and structures.

Cell Membrane Disruption
A primary mechanism of PLA's antimicrobial action is the disruption of the bacterial cell

membrane.[1][4] This leads to increased membrane permeability, leakage of intracellular

components such as ions and nucleic acids, and ultimately, cell death.[5]

Interference with DNA
Evidence suggests that 3-phenyllactic acid can intercalate with bacterial DNA, thereby

inhibiting DNA replication and transcription and contributing to its bactericidal effect.[1][4]

Inhibition of Virulence and Quorum Sensing
PLA has been shown to interfere with bacterial communication systems, specifically quorum

sensing (QS).[6] In Pseudomonas aeruginosa, PLA antagonistically binds to the QS receptors

RhlR and PqsR, leading to the downregulation of virulence factors such as pyocyanin,
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protease, and rhamnolipids, which are crucial for biofilm formation.[4][6] It also inhibits

swarming motility, another key factor in biofilm development.[6] In Aggregatibacter

actinomycetemcomitans, PLA has been observed to downregulate the expression of genes

encoding for virulence factors, including leukotoxin and cytolethal distending toxin.[1][8]

Disruption of Ion Homeostasis and Metabolic Processes
Proteomic studies on Bacillus cereus have revealed that PLA can down-regulate the

expression of proteins involved in potassium transport (kdpB), leading to a disruption of ion

homeostasis.[2] Furthermore, it can interfere with ribosomal function and the expression of

competence genes.[2]

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

antimicrobial properties of 3-phenyllactic acid.

Determination of Minimum Inhibitory Concentration
(MIC) and Minimum Bactericidal Concentration (MBC)
This protocol is based on the broth microdilution method.

Materials:

Sterile 96-well microtiter plates

Bacterial culture in logarithmic growth phase

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth)

3-Phenyllactic acid stock solution (sterilized by filtration)

Sterile pipette tips and multichannel pipette

Incubator

Microplate reader (optional, for OD measurements)
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Sterile agar plates

Procedure:

Prepare serial two-fold dilutions of the 3-phenyllactic acid stock solution in the sterile broth

medium directly in the 96-well plate. The final volume in each well should be 100 µL.

Prepare a bacterial inoculum by diluting the logarithmic phase culture in sterile broth to

achieve a final concentration of approximately 5 x 10^5 CFU/mL.

Add 100 µL of the bacterial inoculum to each well containing the PLA dilutions. This will bring

the final volume in each well to 200 µL and the bacterial concentration to approximately 2.5 x

10^5 CFU/mL.

Include a positive control well (broth with inoculum, no PLA) and a negative control well

(broth only).

Incubate the microtiter plate at the optimal growth temperature for the bacterium (e.g., 37°C)

for 18-24 hours.

Determine the MIC by visual inspection for the lowest concentration of PLA that completely

inhibits visible bacterial growth. Alternatively, measure the optical density (OD) at 600 nm

using a microplate reader. The MIC is the lowest concentration with no significant increase in

OD.

To determine the MBC, take a 10 µL aliquot from each well that shows no visible growth and

plate it onto a sterile agar plate.

Incubate the agar plates at the optimal growth temperature for 24-48 hours.

The MBC is the lowest concentration of PLA that results in a ≥99.9% reduction in the initial

inoculum count (i.e., no colony growth on the agar plate).

Anti-biofilm Activity Assay (Crystal Violet Method)
This protocol assesses the ability of 3-phenyllactic acid to inhibit biofilm formation.

Materials:
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Sterile 96-well flat-bottom microtiter plates

Bacterial culture in logarithmic growth phase

Appropriate sterile broth medium conducive to biofilm formation

3-Phenyllactic acid stock solution

Sterile pipette tips and multichannel pipette

Incubator

0.1% (w/v) Crystal Violet solution

95% (v/v) Ethanol

Microplate reader

Procedure:

Prepare serial dilutions of 3-phenyllactic acid in the sterile broth medium in the 96-well plate

(100 µL final volume per well).

Add 100 µL of a diluted bacterial culture (adjusted to a starting OD600 of 0.05-0.1) to each

well.

Include a positive control (bacteria in broth without PLA) and a negative control (broth only).

Incubate the plate under static conditions at the optimal temperature for biofilm formation for

24-48 hours.

After incubation, carefully discard the planktonic cell suspension from each well.

Gently wash the wells twice with 200 µL of sterile phosphate-buffered saline (PBS) to

remove non-adherent cells.

Air-dry the plate for 15-20 minutes.
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Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for

15 minutes.

Remove the crystal violet solution and wash the wells three times with 200 µL of sterile

water.

Air-dry the plate completely.

Add 200 µL of 95% ethanol to each well to solubilize the bound crystal violet.

Incubate for 10-15 minutes at room temperature with gentle shaking.

Measure the absorbance at 570 nm using a microplate reader.

The percentage of biofilm inhibition is calculated as: [1 - (OD570 of treated well / OD570 of

control well)] x 100.

Cell Membrane Permeability Assay (Propidium Iodide
Staining)
This protocol uses the fluorescent dye propidium iodide (PI) to assess cell membrane damage.

PI can only enter cells with compromised membranes.

Materials:

Bacterial culture in logarithmic growth phase

3-Phenyllactic acid solution

Phosphate-buffered saline (PBS)

Propidium iodide (PI) stock solution (e.g., 1 mg/mL in water)

Flow cytometer

Procedure:

Grow the bacterial culture to the mid-logarithmic phase.
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Harvest the cells by centrifugation and wash twice with PBS.

Resuspend the cells in PBS to a concentration of approximately 10^6 - 10^7 CFU/mL.

Treat the bacterial suspension with different concentrations of 3-phenyllactic acid (e.g., MIC,

2x MIC) for a specific duration (e.g., 30 minutes, 1 hour). Include an untreated control.

After treatment, add PI to a final concentration of 1-5 µg/mL to each sample.

Incubate in the dark at room temperature for 10-15 minutes.

Analyze the samples using a flow cytometer. Excite the cells with a laser at an appropriate

wavelength (e.g., 488 nm) and collect the emission in the red channel (e.g., >610 nm).

The percentage of PI-positive cells (cells with damaged membranes) is determined for each

sample. An increase in the PI-positive population in the PLA-treated samples compared to

the control indicates cell membrane damage.

Visualizations
The following diagrams, generated using Graphviz, illustrate the biosynthetic pathway of 3-

phenyllactic acid, a typical experimental workflow, and a proposed signaling pathway of its

antimicrobial action.

Biosynthesis of 3-Phenyllactic Acid in Lactic Acid
Bacteria

Phenylalanine Phenylpyruvic Acid (PPA)

Transamination
(Aromatic Amino Acid

Aminotransferase) 3-Phenyllactic Acid (PLA)

Reduction
(Lactate Dehydrogenase)

Click to download full resolution via product page

Caption: Biosynthesis of 3-phenyllactic acid from phenylalanine in lactic acid bacteria.

Experimental Workflow for MIC and MBC Determination
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96-Well Plate

Agar Plates

Prepare serial dilutions
of 3-Phenyllactic Acid

Inoculate with bacterial
suspension (5x10^5 CFU/mL)

Incubate at 37°C
for 18-24 hours

Read MIC
(Lowest concentration with

no visible growth)

Plate aliquots from wells
with no growth

For MBC determination

Incubate at 37°C
for 24-48 hours

Read MBC
(Lowest concentration with

no colony growth)

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory and Bactericidal Concentrations.
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Proposed Signaling Pathway of 3-Phenyllactic Acid's
Antimicrobial Action
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Caption: Proposed multi-targeted antimicrobial mechanism of 3-phenyllactic acid.

Conclusion and Future Directions
3-Phenyllactic acid is a promising natural antimicrobial compound with a well-documented

broad-spectrum activity against a variety of pathogenic and spoilage microorganisms. Its multi-

targeted mechanism of action, which includes cell membrane disruption, DNA interaction, and

interference with quorum sensing and virulence factor expression, makes it an attractive

candidate for further development. The detailed experimental protocols and quantitative data

presented in this guide provide a solid foundation for researchers and drug development

professionals to explore the full potential of this versatile molecule.
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Future research should focus on elucidating the precise molecular interactions of PLA with its

bacterial targets, further defining the signaling cascades it disrupts, and evaluating its efficacy

and safety in in vivo models. Additionally, synergistic studies with conventional antibiotics could

reveal new therapeutic strategies to combat antimicrobial resistance. The continued

investigation of 3-phenyllactic acid holds significant promise for the development of novel, safe,

and effective antimicrobial agents for a wide range of applications in medicine, food

preservation, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenyllactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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